Cas no 81371-54-2 (Momordicoside G)

• Product Name: Momordicoside G
• CAS No: 81371-54-2
• Molecular Formula: C₃₇H₆₀O₈
• Molecular Weight: 632.867512702942
• CID: 837362
• PubChem ID: 91895422

Momordicoside G Properties

Names and Identifiers

• Momordicoside G
• (1R,4S,5S,8R,9R,12S,13S,16S)-8-[(2R,4E)-6-Methoxy-6-methyl-4-hepten-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.0^1,13.0^4,12.0^5,9]nonadec-2-en-16-yl β-D-allopyr
• Momorcharaside A
• (3S,5R,8S,9S,10S,13R,14S,17R)-1,3,4,8,10,11,12,13,14,15,16,17-Dodecahydro-17-[(1R,3E)-5-methoxy-1,5-dimethyl-3-hexenyl]-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-yl β-D-allopyranoside (ACI)
• 5,9-(Epoxymethano)-2H-cyclopenta[a]phenanthrene, β-D-allopyranoside deriv. (ZCI)
• β-D-Allopyranoside, 1,3,4,8,10,11,12,13,14,15,16,17-dodecahydro-17-(5-methoxy-1,5-dimethyl-3-hexenyl)-4,4,13,14-tetramethyl-5,9-(epoxymethano)-2H-cyclopenta[a]phenanthren-3-yl, [3S-[3α,5α,8α,9α,10β,13α,14β,17α(1S*,3E)]]- (ZCI)
• Momordicacoside G
• 5,9-(Epoxymethano)-2H-cyclopenta[a]phenanthrene, -D-allopyranoside deriv.; Momordicacoside G
• CHEBI:176261
• 81371-54-2
• CS-0023714
• AKOS040760566
• (2R,3S,4R,5R,6R)-2-(hydroxymethyl)-6-[[(1R,4S,5S,8R,9R,12S,13S,16S)-8-[(E,2R)-6-methoxy-6-methylhept-4-en-2-yl]-5,9,17,17-tetramethyl-18-oxapentacyclo[10.5.2.01,13.04,12.05,9]nonadec-2-en-16-yl]oxy]oxane-3,4,5-triol
• HY-N3248
• DTXSID701317102
• FS-9061
• CHEMBL4474342
• Glucosyl 6-hydroxy-2,6-dimethyl-2E,7-octadienoic acid
• DA-55611
• (2R,3S,4R,5R,6R)-2-(hydroxymethyl)-6-(((1R,4S,5S,8R,9R,12S,13S,16S)-8-((E,2R)-6-methoxy-6-methylhept-4-en-2-yl)-5,9,17,17-tetramethyl-18-oxapentacyclo(10.5.2.01,13.04,12.05,9)nonadec-2-en-16-yl)oxy)oxane-3,4,5-triol
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• InChIKey： MQGABSJZVJOSCX-JFMWXBCMSA-N
• Inchi： 1S/C37H60O8/c1-22(10-9-15-32(2,3)42-8)23-13-16-35(7)25-14-17-37-26(36(25,21-43-37)19-18-34(23,35)6)11-12-27(33(37,4)5)45-31-30(41)29(40)28(39)24(20-38)44-31/h9,14-15,17,22-31,38-41H,10-13,16,18-21H2,1-8H3/b15-9+/t22-,23-,24-,25+,26+,27+,28-,29-,30-,31+,34-,35+,36+,37-/m1/s1
• SMILES： C[C@@]12CC[C@H]([C@H](C)C/C=C/C(C)(C)OC)[C@@]1(C)CC[C@]13CO[C@@]4(C=C[C@@H]21)C([C@H](CC[C@@H]34)O[C@H]1[C@H](O)[C@H](O)[C@H](O)[C@@H](CO)O1)(C)C

Computed Properties

• Exact Mass: 632.42900
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 632.42881887g/mol
• Heavy Atom Count: 45
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• LogP: 4.77290
• PSA: 117.84000
• Boiling Point: 711.4±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±5.2 mmHg at 25°C
• Flash Point: 384.0±32.9 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacin glycosides